Cas no 1869512-12-8 (2-{[(2-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide)

• Product Name: 2-{[(2-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide
• CAS No: 1869512-12-8
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 5607178
• PubChem ID: 165795026
• Update Time: 2025-08-03

2-{[(2-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• EN300-841878
• 1869512-12-8
• 2-{[(2-chloropyridin-3-yl)methyl]amino}-3-methylbutanamide
• 2-{[(2-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide

• Inchi： 1S/C11H16ClN3O/c1-7(2)9(11(13)16)15-6-8-4-3-5-14-10(8)12/h3-5,7,9,15H,6H2,1-2H3,(H2,13,16)
• InChI Key： JOYUYVCBKSQGNY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)CNC(C(N)=O)C(C)C

Computed Properties

• Exact Mass: 241.0981898g/mol
• Monoisotopic Mass: 241.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68Ų

Additional information on 2-{[(2-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide

Comprehensive Overview of 2-{[(2-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide (CAS No. 1869512-12-8)

In the realm of specialized chemical compounds, 2-{[(2-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide (CAS No. 1869512-12-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to the class of pyridine derivatives, which are widely studied for their versatility in pharmaceuticals, agrochemicals, and material science. The presence of both a chloropyridinyl moiety and an amino acid-derived amide group makes it a compelling subject for researchers exploring novel bioactive molecules.

One of the key reasons for the growing interest in 2-{[(2-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide is its potential role in drug discovery. Recent trends in the pharmaceutical industry highlight a surge in demand for small-molecule inhibitors targeting specific enzymes or receptors. The compound's structural features suggest it could serve as a scaffold for designing such inhibitors, particularly in areas like neurological disorders or metabolic diseases. Researchers are also investigating its structure-activity relationship (SAR) to optimize its efficacy and selectivity.

From a synthetic chemistry perspective, the preparation of CAS No. 1869512-12-8 involves multi-step organic reactions, including nucleophilic substitution and amide coupling. These methods are frequently discussed in academic forums and industrial R&D circles, as they align with the broader push for green chemistry and atom-economical processes. The compound's chirality further adds complexity to its synthesis, making it a valuable case study for asymmetric catalysis techniques.

Beyond pharmaceuticals, 2-{[(2-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide has sparked curiosity in agrochemical research. With the global focus on sustainable agriculture, scientists are exploring its derivatives as potential crop protection agents. Its chloropyridine core is structurally similar to several commercial pesticides, raising questions about its mode of action and environmental impact—a hot topic in regulatory and ecological discussions.

Analytical characterization of this compound relies heavily on advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are critical for confirming its purity and stereochemistry, which are essential for reproducibility in research. The compound's solubility and stability under various conditions are also frequently studied, as these factors influence its practical applications.

In the context of intellectual property, CAS No. 1869512-12-8 has been referenced in several patent applications, particularly those related to heterocyclic chemistry. This underscores its commercial relevance and the competitive landscape surrounding its derivatives. Companies and academic institutions are actively filing patents to protect novel synthetic routes or therapeutic uses, reflecting the compound's innovation potential.

As the scientific community continues to explore 2-{[(2-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide, questions about its toxicity profile and biodegradability remain central to discussions. These aspects are critical for ensuring compliance with global chemical safety regulations, such as REACH and TSCA. Additionally, the rise of computational chemistry tools has enabled faster screening of its properties, reducing the need for extensive lab testing.

In summary, 2-{[(2-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide (CAS No. 1869512-12-8) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications—from drug development to agricultural chemistry—make it a compound worth watching in the coming years. As research progresses, it may well become a cornerstone in the design of next-generation functional molecules.